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Introduction
Methyl 6-hydroxyhexanoate (CAS No. 4547-43-7) is a versatile chemical intermediate used in

various fields, including the synthesis of pharmaceuticals, fragrances, and polymers.[1][2] Its

bifunctional nature, containing both a hydroxyl and an ester group, allows for a range of

chemical transformations.[1] Proper handling and storage of this compound are crucial to

ensure the safety of laboratory personnel and to maintain its chemical integrity. This document

provides a detailed standard operating procedure (SOP) for the safe handling and storage of

Methyl 6-hydroxyhexanoate.

Hazard Identification and Safety Precautions
Methyl 6-hydroxyhexanoate is classified as a combustible liquid and can cause skin, eye, and

respiratory irritation.[3][4] Adherence to the following safety precautions is mandatory.

GHS Hazard Statements:
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H227: Combustible liquid.

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements:

Prevention: P210, P261, P264, P271, P280[3][4]

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,

P362[3][4]

Storage: P403+P233, P405[3][4]

Disposal: P501[3][4]

Chemical and Physical Properties
A summary of the key physical and chemical properties of Methyl 6-hydroxyhexanoate is

provided in the table below.
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Property Value Reference

Molecular Formula C₇H₁₄O₃ [5][6]

Molecular Weight 146.18 g/mol [5][6]

Appearance
Colorless to light yellow clear

liquid or crystalline solid
[1]

Melting Point 40-42 °C [1]

Boiling Point 123 °C / 12 mmHg

Flash Point 74 °C

Solubility

Poorly soluble in water;

moderately soluble in ethyl

acetate and tetrahydrofuran.

[1]

Specific Gravity 1.03 (20/20)

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling Methyl 6-
hydroxyhexanoate:

PPE Specification

Eye Protection

ANSI-compliant safety glasses with side shields

or chemical splash goggles. A face shield is

recommended when there is a possibility of

splashing.

Hand Protection Chemical-resistant gloves (e.g., neoprene).

Skin and Body Protection
Chemical-resistant lab coat, long pants, and

closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or in a certified

laboratory chemical fume hood. If exposure

limits are exceeded, use a NIOSH/MSHA

approved respirator.
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Experimental Protocols
Handling Protocol

Preparation:

Ensure a certified laboratory chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.

Gather all necessary PPE and handling equipment (e.g., spatulas, glassware).

Dispensing:

Work within the fume hood.

Carefully open the container, avoiding inhalation of any vapors.

Dispense the required amount of Methyl 6-hydroxyhexanoate.

Securely close the container immediately after use.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][4]

Clean the work area and any equipment used.

Remove and properly store or dispose of contaminated PPE.

Storage Protocol
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7][8]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Storage temperature recommendations vary by supplier. Common recommendations include

room temperature, 2-8°C, or in a freezer at -20°C.[1][6] For long-term storage and to

maintain purity, storing in a sealed container in a freezer at -20°C is recommended.
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Store away from incompatible materials such as acids, bases, and oxidizing agents.[8]

Spill and Emergency Procedures
Small Spills:

Evacuate the immediate area.

Wear appropriate PPE.

Confine the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly.

Large Spills:

Evacuate the laboratory and notify emergency personnel immediately.

Restrict access to the area.

Provide emergency responders with the Safety Data Sheet (SDS).

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3][4]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation occurs.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3]
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Waste Disposal
Dispose of waste in accordance with all local, state, and federal regulations.

Place waste in a clearly labeled, sealed container.

Arrange for chemical waste pick-up through your institution's environmental health and

safety office.[3][4]

Diagrams
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Standard Operating Procedure Workflow for Methyl 6-hydroxyhexanoate

Start: Handling or Storage Task

Assess Hazards
(Skin/Eye Irritant, Combustible)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Handling Procedure
(Dispensing, Reaction Setup)

For Handling

Storage Procedure

For Storage

Spill Occurs

Complete Task

Spill Cleanup Protocol

Yes

First Aid Measures

Exposure

Waste Disposal

End

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of Methyl 6-hydroxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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